molecular formula C10H10N4O B5764799 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine

4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine

Cat. No. B5764799
M. Wt: 202.21 g/mol
InChI Key: QXYXZOXEPMANBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine is a chemical compound that belongs to the class of triazole derivatives. It has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and receptors. For example, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which plays a role in cognitive function.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine depend on its specific mode of action and the target enzyme or receptor. For example, its inhibition of acetylcholinesterase may lead to increased levels of acetylcholine in the brain, which can improve cognitive function. Its inhibition of carbonic anhydrase may lead to the reduction of intraocular pressure, making it a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine is its broad spectrum of pharmacological activities, making it a promising candidate for the development of multi-targeted drugs. However, its low solubility in water and potential toxicity may limit its use in certain applications. Additionally, further studies are needed to fully elucidate its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for the study of 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine. One direction is the development of novel derivatives with improved pharmacological properties such as increased solubility and selectivity. Another direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and glaucoma. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine can be achieved through several methods, including the reaction of 4-methylbenzoyl chloride with 4-amino-1,2,4-triazole in the presence of a base, or the reaction of 4-methylbenzohydrazide with sodium nitrite and hydrochloric acid, followed by the reaction with sodium azide and sodium hydroxide. The yield and purity of the product can be improved through various purification techniques such as recrystallization or column chromatography.

Scientific Research Applications

4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antimicrobial, antifungal, antitumor, and anti-inflammatory activities. It has also been investigated as a potential inhibitor of various enzymes such as acetylcholinesterase, carbonic anhydrase, and monoamine oxidase.

properties

IUPAC Name

(3-amino-1,2,4-triazol-4-yl)-(4-methylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N4O/c1-7-2-4-8(5-3-7)9(15)14-6-12-13-10(14)11/h2-6H,1H3,(H2,11,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXYXZOXEPMANBZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)N2C=NN=C2N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-methylbenzoyl)-4H-1,2,4-triazol-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.